1-acetyl-N-(1-phenylethyl)-5-indolinesulfonamide

• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol
• IUPAC Name: 1-acetyl-N-(1-phenylethyl)-2,3-dihydroindole-5-sulfonamide
• InChI: InChI=1S/C18H20N2O3S/c1-13(15-6-4-3-5-7-15)19-24(22,23)17-8-9-18-16(12-17)10-11-20(18)14(2)21/h3-9,12-13,19H,10-11H2,1-2H3
• InChI Key: OWXLWYWKBBJUFQ-UHFFFAOYSA-N
• SMILES: CC(C1=CC=CC=C1)NS(=O)(=O)C2=CC3=C(C=C2)N(CC3)C(=O)C

Description

1-acetyl-N-(1-phenylethyl)-5-indolinesulfonamide is a novel compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of indolesulfonamides and has been synthesized through a unique method.

Mechanism of Action

The mechanism of action of 1-acetyl-N-(1-phenylethyl)-5-indolinesulfonamide is not fully understood. However, it has been proposed that the compound exerts its anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines and prostaglandins. The anticancer activity of the compound may be attributed to its ability to induce apoptosis in cancer cells. Additionally, it has been suggested that the compound may modulate neurotransmitter release, which could explain its potential use in the treatment of neurodegenerative diseases.
Biochemical and Physiological Effects:
Studies have shown that 1-acetyl-N-(1-phenylethyl)-5-indolinesulfonamide has a low toxicity profile and does not exhibit any significant adverse effects. The compound has been found to reduce inflammation and pain in animal models. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Furthermore, the compound has been found to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-acetyl-N-(1-phenylethyl)-5-indolinesulfonamide in lab experiments is its high purity and low toxicity profile. It is also easy to synthesize, which makes it readily available for research purposes. However, one limitation of using this compound is its limited solubility in water, which may affect its bioavailability.

Future Directions

There are several future directions for the research of 1-acetyl-N-(1-phenylethyl)-5-indolinesulfonamide. One area of interest is the development of more efficient synthesis methods that could improve the yield and purity of the compound. Another direction is the investigation of the compound's potential use in the treatment of other diseases such as multiple sclerosis and rheumatoid arthritis. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential side effects.
In conclusion, 1-acetyl-N-(1-phenylethyl)-5-indolinesulfonamide is a novel compound that has potential therapeutic applications. Its unique synthesis method, low toxicity profile, and various biochemical and physiological effects make it an attractive target for scientific research. Further studies are needed to fully understand its mechanism of action and potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of 1-acetyl-N-(1-phenylethyl)-5-indolinesulfonamide involves the reaction of 5-indolinesulfonamide with acetic anhydride and 1-phenylethylamine in the presence of a catalyst. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of the desired compound. This method of synthesis is efficient and yields a high purity product.

Scientific Research Applications

1-acetyl-N-(1-phenylethyl)-5-indolinesulfonamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent anti-inflammatory and analgesic properties. The compound has also been shown to have anticancer activity by inhibiting the growth of cancer cells. Furthermore, it has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.